N-(2,4-difluorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)acetamide
• InChI: InChI=1S/C17H16F2N2O/c18-14-5-6-16(15(19)9-14)20-17(22)11-21-8-7-12-3-1-2-4-13(12)10-21/h1-6,9H,7-8,10-11H2,(H,20,22)
• InChI Key: YZZKERGZGFWNDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O
• DSSTOX Substance ID: DTXSID901327147
• Molecular Weight: 302.32 g/mol
• Solubility: 28.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 714210-81-8

Description

Synthesis Analysis

The synthesis of related compounds involves various strategies, including cyclization reactions and modifications of the chemical backbone to introduce different functional groups. For instance, compounds with similar structures have been synthesized using cyclization of N-acyl-3,4-dimethoxyphenethylamines, resulting in catechols and 1-(haloalkyl)dihydroisoquinolines under specific conditions (Niederstein & Peter, 1989). Such methods offer insights into possible synthesis routes for "N-(2,4-difluorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide".

Molecular Structure Analysis

Structural analysis of similar compounds through methods like DFT calculations and spectroscopy (FT-IR, FT-Raman) reveals detailed insights into their molecular geometry, electronic structure, and intramolecular interactions. Studies on compounds like 2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)-N-(3,4,5-trimethoxyphenyl) acetamide have shown how molecular electrostatic potential and frontier molecular orbital analysis can provide information on the molecular structure and reactivity of these compounds (El-Azab et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of similar molecules can be influenced by their functional groups and molecular structure. For example, the use of boron tribromide has been shown to induce cyclization and substitution reactions in N-acyl-3,4-dimethoxyphenethylamines, leading to the formation of various cyclic and halogenated products (Niederstein & Peter, 1989). Such reactivity patterns could be relevant for the synthesis and modification of "this compound".